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Compound of Interest

Compound Name: Reveromycin C

Cat. No.: B15601952 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential guidance on the

proper disposal of Reveromycin C, a polyketide with antifungal and antiproliferative properties,

to ensure minimal environmental impact and adherence to safety protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Reveromycin C with

appropriate personal protective equipment (PPE). This includes, but is not limited to, protective

gloves, clothing, eye protection, and face protection. Work should be conducted under a

chemical fume hood to avoid inhalation of any dust or aerosols.[1] Do not eat, drink, or smoke

when handling this product. In case of accidental swallowing, call a poison center or doctor; if

the individual is exposed or concerned, seek medical advice.

Step-by-Step Disposal Protocol
The primary directive for the disposal of Reveromycin C is to adhere to all national and local

regulations.[2] Waste materials must be disposed of through an approved waste disposal plant.

[1]

1. Waste Identification and Segregation:

Designate a specific, clearly labeled waste container for Reveromycin C residues and

contaminated materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15601952?utm_src=pdf-interest
https://www.benchchem.com/product/b15601952?utm_src=pdf-body
https://www.benchchem.com/product/b15601952?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC226940020&productDescription=MITOMYCIN+C+2MG+WITH+48MG+NACL&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b15601952?utm_src=pdf-body
https://www.merckmillipore.com/Web-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=EMD_BIO-114666&DocumentType=MSD&DocumentId=D56731_SDS_IN_EN.PDF&DocumentUID=291183416&Language=EN&Country=IN&Origin=null
https://www.fishersci.com/store/msds?partNumber=AC226940020&productDescription=MITOMYCIN+C+2MG+WITH+48MG+NACL&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b15601952?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not mix Reveromycin C waste with other chemical waste streams.[2]

2. Container Management:

Leave the chemical in its original container whenever possible.[2]

If transferring to a new container, ensure it is appropriate for chemical waste and properly

labeled with the contents.

Uncleaned empty containers should be treated as if they still contain the product and

disposed of in the same manner.[2]

3. Collection and Storage of Waste:

Store the waste container in a designated, secure area, away from incompatible materials

such as strong acids and bases.[1]

The storage area should be locked up or accessible only to qualified and authorized

personnel.

4. Final Disposal:

Arrange for the collection of the Reveromycin C waste by a licensed and approved waste

disposal company.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for

Reveromycin C.

Spill Management: In the event of a spill, cover drains to prevent the product from entering

them.[2] Collect, bind, and pump off spills. For dry spills, take up the material carefully, avoiding

the generation of dust, and place it in the designated waste container for proper disposal.[2]

Clean the affected area thoroughly.

Quantitative Data Summary
The following table summarizes key quantitative data for Reveromycin C.
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Property Value Reference

CAS Number 144860-69-5 [3][4][5]

Molecular Formula C₃₇H₅₄O₁₁ [3]

Formula Weight 674.8 g/mol [3]

Purity ≥95% [3][4]

Storage -20°C [3]

Solubility
Soluble in Methanol, Ethyl

acetate
[4]

Experimental Protocols
While this document focuses on disposal, it is important to note that all experimental work with

Reveromycin C should be conducted following established laboratory safety protocols. The

Safety Data Sheet (SDS) should be consulted for detailed information on handling, hazards,

and first-aid measures before beginning any experiment.[1][2][6]

Visualizing the Disposal Workflow
To further clarify the disposal process, the following diagram illustrates the logical steps for the

proper disposal of Reveromycin C.
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Caption: Logical workflow for the proper disposal of Reveromycin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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